Cas no 1341372-05-1 (2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine)

2-Chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group at the 2-position and a 1-methylpiperidin-4-yloxy moiety at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the piperidine-derived side chain may influence solubility and bioavailability. Its balanced lipophilicity and steric profile make it a versatile intermediate for further functionalization, particularly in the development of bioactive molecules. The compound's stability under standard conditions ensures reliable handling and storage, supporting its use in research and industrial applications requiring precise molecular modifications.
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine structure
1341372-05-1 structure
Product name:2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
CAS No:1341372-05-1
MF:C11H15ClN2O
MW:226.702601671219
CID:4589946
PubChem ID:58483104

2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
    • Inchi: 1S/C11H15ClN2O/c1-14-6-3-9(4-7-14)15-10-2-5-13-11(12)8-10/h2,5,8-9H,3-4,6-7H2,1H3
    • InChI Key: XYSORHCTKOJKOD-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=CC(OC2CCN(C)CC2)=C1

Computed Properties

  • Exact Mass: 226.087
  • Monoisotopic Mass: 226.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.4A^2

2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-118633-2.5g
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95%
2.5g
$1539.0 2023-02-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN9520-500MG
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95%
500MG
¥ 2,270.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN9520-10G
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95%
10g
¥ 16,995.00 2023-04-05
TRC
C373348-10mg
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1
10mg
$ 50.00 2022-04-01
Enamine
EN300-118633-0.1g
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95%
0.1g
$272.0 2023-02-18
Enamine
EN300-118633-10.0g
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95%
10.0g
$3376.0 2023-02-18
Enamine
EN300-118633-0.5g
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95%
0.5g
$613.0 2023-02-18
Enamine
EN300-118633-50mg
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95.0%
50mg
$182.0 2023-10-03
Enamine
EN300-118633-100mg
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95.0%
100mg
$272.0 2023-10-03
Enamine
EN300-118633-500mg
2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
1341372-05-1 95.0%
500mg
$613.0 2023-10-03

2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine Related Literature

Additional information on 2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine

Comprehensive Overview of 2-Chloro-4-[(1-Methylpiperidin-4-yl)Oxy]Pyridine (CAS No. 1341372-05-1)

2-Chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine, with the CAS number 1341372-05-1, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their versatile biological activities. The presence of both pyridine and piperidine rings in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound's unique molecular architecture, featuring a chloro-substituted pyridine linked to a 1-methylpiperidin-4-yloxy group, offers distinct reactivity patterns. This structural motif is often explored in medicinal chemistry for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2023 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's. Additionally, its agrochemical potential ties into the growing demand for eco-friendly pesticides, as the industry shifts away from traditional, environmentally harmful solutions.

From a synthetic perspective, CAS 1341372-05-1 is typically prepared through nucleophilic aromatic substitution (SNAr) reactions, where the 4-hydroxypyridine derivative reacts with 1-methylpiperidin-4-ol under optimized conditions. The chloro substituent at the 2-position enhances the compound's stability while providing a handle for further functionalization, a feature highly valued in combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor given its use in high-value applications.

Market trends indicate increasing interest in small-molecule APIs (active pharmaceutical ingredients) derived from scaffolds like 2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine. Pharmaceutical companies are investing heavily in fragment-based drug design, where such compounds serve as building blocks for targeted therapies. Concurrently, the agrochemical sector explores its utility in next-generation fungicides, responding to the urgent need for solutions against resistant plant pathogens. These dual applications make CAS 1341372-05-1 a compound of strategic importance in multiple industries.

Quality control protocols for 2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine emphasize compliance with ICH guidelines, particularly for impurities profiling. The compound's logP and pKa values are carefully characterized to predict its behavior in biological systems, a practice aligned with the QbD (Quality by Design) approach. Such rigorous standardization ensures reproducibility in research and industrial-scale production, addressing common challenges like batch-to-batch variability—a frequent concern among end-users.

Environmental and regulatory aspects of 1341372-05-1 are also under scrutiny. The compound's biodegradability and ecotoxicological profile are evaluated to meet REACH and EPA standards, reflecting the chemical industry's commitment to green chemistry principles. This aligns with broader societal demands for sustainable chemical manufacturing, a theme dominating 2023's scientific discourse. Researchers are actively investigating catalytic methods to improve the synthesis efficiency, reducing waste and energy consumption.

In conclusion, 2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine (CAS 1341372-05-1) represents a multifaceted compound with expanding roles in life sciences and material innovation. Its structural features and adaptable chemistry position it at the forefront of rational drug design and smart agrochemicals, making it a subject of ongoing research and commercial interest. As scientific communities prioritize molecular diversity and sustainability, this compound is poised to remain a key player in cutting-edge applications.

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Amadis Chemical Company Limited
(CAS:1341372-05-1)2-chloro-4-[(1-methylpiperidin-4-yl)oxy]pyridine
A1052502
Purity:99%
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